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An in-depth guide for researchers, scientists, and drug development professionals on the core

functionalities and support structures of pyOpenSci.

Introduction to pyOpenSci
pyOpenSci is a non-profit organization dedicated to fostering a vibrant, inclusive, and

sustainable ecosystem for open-source scientific Python software.[1][2] Its core mission is to

broaden participation in scientific open source by breaking down both social and technical

barriers.[1] For researchers and professionals in data-intensive fields like drug development,

pyOpenSci provides crucial infrastructure and support to ensure the quality, usability, and

longevity of the software tools that underpin modern scientific workflows.[3][4][5] The

organization focuses on packages that are integral to scientific research but may not have the

extensive support of larger foundational packages like Pandas or NumPy.[6]

pyOpenSci's support for researchers is built upon three foundational pillars:

Software Peer Review: A formal, community-driven process to vet the quality and usability of

scientific Python packages.[3][7]
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Educational Resources: The development and dissemination of tutorials and guides to lower

the barrier to creating and maintaining high-quality software.[8][9]

Community Partnerships: Collaborations with domain-specific scientific communities to

leverage pyOpenSci's review process and expertise.[10][11]

These pillars are interconnected and supported by a diverse and inclusive community of

practice.[10]

Quantitative Impact and Key Metrics
pyOpenSci's activities have a measurable impact on the scientific software ecosystem. The

following table summarizes key quantitative data related to their operations.

Metric Value Source

Peer-Reviewed Packages

Accepted Packages 59 [12]

Community

GitHub Repositories 29 [9]

GitHub Community Members 19 [9]

Peer Review Process

Volunteer Reviewers Growing Team [1][5]

Volunteer Editors Growing Team [1]

Core Support Mechanisms for Researchers
pyOpenSci provides a multi-faceted support system designed to address the common

challenges faced by researchers who develop and rely on open-source software.

Software Peer Review
The cornerstone of pyOpenSci's support is its rigorous and transparent software peer review

process.[3][7] This process is designed to be constructive and non-adversarial, with the primary
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goal of improving the quality, consistency, and usability of scientific software.[3][13]

The peer review process is conducted openly on GitHub, utilizing issues to track each stage of

the review.[1][14]

Objective: To assess and improve the quality, usability, and sustainability of a scientific Python

package.

Materials:

A Python package submitted for review.

A GitHub repository for the package.

The pyOpenSci software-review GitHub repository.

Procedure:

Pre-Submission Inquiry (Optional): An author can open a pre-submission inquiry issue to

determine if their package is within the scope of pyOpenSci. The Editor-in-Chief reviews the

inquiry for fit and basic package infrastructure.[14] Estimated time for this step is

approximately 1-2 weeks.[14]

Submission: The author submits their package for review by opening an issue in the

pyopensci/software-review repository using the provided submission template.[14]

Editor-in-Chief Checks: The Editor-in-Chief performs initial checks for scope and minimal

infrastructure requirements.[14]

Editor Assignment: An editor is assigned to the submission to oversee the review process.

Reviewer Recruitment: The assigned editor recruits two volunteer reviewers from the

community with relevant expertise.[1]

Peer Review: The two reviewers conduct a thorough review of the package, assessing

aspects such as:

Code Quality and Style: Adherence to best practices and readability.[3]
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Documentation: Clarity, completeness, and accessibility of user documentation.[3]

Usability: The ease with which a new user can install and use the package.[3]

Test Coverage: The presence and effectiveness of a testing suite.[3]

Continuous Integration (CI): The use of automated testing and deployment workflows.[3]

Author Response: The author addresses the reviewers' feedback by making necessary

improvements to the package and engaging in a dialogue within the GitHub issue.[14]

Reviewer Follow-Up: Reviewers assess the author's changes and indicate whether their

concerns have been adequately addressed.[5]

Acceptance: Once the editor is satisfied that the package meets pyOpenSci's standards,

they formally accept it.[14]

Post-Acceptance Steps:

The pyOpenSci "peer-reviewed" badge is added to the package's README.

A new release of the package is created.

The package and its authors are added to the pyOpenSci website.[14]

If requested, the package can be fast-tracked for publication in the Journal of Open

Source Software (JOSS).[15]
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Post-Review

Pre-Submission Inquiry
(Optional) Package Submission
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pyOpenSci Peer Review Workflow

Educational Resources and Training
Recognizing that many researchers lack formal training in software development, pyOpenSci

develops and provides a wealth of educational resources.[8] These resources are designed to

be beginner-friendly and are developed through a community review process to ensure their

accuracy and accessibility.[8]

Key educational offerings include:

Python Packaging Guide: A comprehensive guide that demystifies the Python packaging

ecosystem, providing clear, modern best practices.[10]

Beginner-Friendly Tutorials: Step-by-step tutorials that guide researchers through the

process of creating a Python package.[8]

Workshops and Events: pyOpenSci hosts workshops and participates in events to provide

hands-on training in open science skills.[9]

These resources empower researchers to create more robust, maintainable, and shareable

software.
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pyOpenSci Educational Support Structure

Community Partnerships
pyOpenSci actively collaborates with other domain-specific scientific communities to extend

the reach and impact of its peer review process.[10][11] This partnership program allows other

communities to leverage pyOpenSci's established infrastructure rather than creating their own

review processes from scratch.[10]

Benefits for researchers and partner communities include:

Streamlined Review: A single review process can lead to a package being accepted into

pyOpenSci, affiliated with a partner community, and published in JOSS.[10]

Increased Visibility: Partnering with pyOpenSci promotes the partner community and its

associated software packages to a broader audience.[11]

Shared Expertise: Partners gain access to the expertise within the pyOpenSci community,

particularly in the complex area of Python packaging.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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